Cas no 2228649-95-2 (N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2228649-95-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6012394
• PubChem ID: 165865479
• Update Time: 2025-06-11

N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine
• EN300-1817624
• 2228649-95-2

• Inchi： 1S/C10H14N2/c1-8-5-9(7-12-6-8)10(11-2)3-4-10/h5-7,11H,3-4H2,1-2H3
• InChI Key： UVIBFQNPPWIGMQ-UHFFFAOYSA-N
• SMILES： N(C)C1(C2C=NC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.9Ų

Additional information on N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine

Introduction to N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2228649-95-2)

N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine, with the chemical identifier CAS No. 2228649-95-2, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its unique structural framework, combines a cyclopropane ring with a pyridine moiety, making it a promising candidate for various biological and chemical applications.

The structural composition of N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine is highly intriguing from a chemical perspective. The cyclopropane ring, known for its strain and reactivity, introduces a high degree of flexibility and potential for functionalization. This is complemented by the presence of a methylpyridine substituent, which enhances the molecule's solubility and interaction with biological targets. Such features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with neurological disorders. The pyridine ring in N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine is particularly noteworthy, as it is a common pharmacophore in drugs targeting central nervous system (CNS) disorders. Studies have shown that pyridine derivatives can interact with various neurotransmitter receptors and enzymes, potentially offering therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most exciting aspects of N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine is its potential as a lead compound for drug discovery. The cyclopropane moiety, while less common in drug candidates, has shown promise in enhancing binding affinity and selectivity. This unique combination of structural elements makes it an excellent candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Using molecular docking simulations, scientists have been able to identify how N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine interacts with target proteins. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. For instance, preliminary data suggests that this compound may interact with enzymes involved in the metabolism of neurotransmitters, offering a new angle for treating neurological disorders.

The synthesis of N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine presents both challenges and opportunities. The strained nature of the cyclopropane ring requires careful handling during synthesis to avoid decomposition. However, recent developments in synthetic methodologies have made it possible to construct such complex molecules with high efficiency and yield. Techniques such as transition metal-catalyzed reactions have been particularly useful in introducing the desired functional groups while maintaining the integrity of the cyclopropane core.

From a pharmacological standpoint, N-methyl-1-(5-methylpyridin-3-yl)cyclopropan-1-amine exhibits several promising properties. Its ability to cross the blood-brain barrier makes it a viable candidate for treating CNS disorders. Additionally, its structural features suggest that it may exhibit low toxicity and good bioavailability, which are crucial factors for any potential therapeutic agent.

In conclusion, N-methyl-1-(5-methylpyridin-3-y)cyclopropan -1 -amine (CAS No. 2228649 -95 -2) represents an exciting avenue for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new applications and synthetic strategies, this molecule is poised to play a significant role in the development of novel therapeutics.